Cas no 154709-18-9 (5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole)

5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole Properties

Names and Identifiers

• 5-[4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• [4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methanol
• 5-[4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl]-2-triphenylmethyltetrazole
• [1,1'-Biphenyl]-4-methanol, 2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl]-
• 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl]-[1,1'-biphenyl]-4-methanol
• 4-(Hydroxymethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl
• 4'-hydroxymethyl-2-(triphenylmethyltetrazol-5-yl)biphenyl
• 5-[4'-Hydroxymethyl-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• AGN-PC-003SY5
• FT-0669768
• SureCN9024777
• (2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methanol
• Valsartan Impurity 31
• 5-[4'-HydroxyMethyl-(1,1'-biphenyl)-2-yl]-2-triphenylMethyltetrazole
• Olmesartan Impurity 18
• SCHEMBL9024777
• Olmesartan Impurity
• HY-133775
• AKOS040756892
• F19410
• QTMWXNFBOZZDCQ-UHFFFAOYSA-N
• CS-0131912
• DTXSID20568450
• 5-[4 inverted exclamation mark -Hydroxymethyl-(1,1 inverted exclamation mark -biphenyl)-2-yl]-2-triphenylmethyltetrazole
• 154709-18-9
• {2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methanol
• +Expand

• InChIKey： QTMWXNFBOZZDCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H26N4O/c38-24-25-20-22-26(23-21-25)30-18-10-11-19-31(30)32-34-35-36-37(32)33(27-12-4-1-5-13-27,28-14-6-2-7-15-28)29-16-8-3-9-17-29/h1-23,38H,24H2
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C(=NN=N4)C5=CC=CC=C5C6=CC=C(C=C6)CO

Computed Properties

• Exact Mass: 494.210661g/mol
• Surface Charge: 0
• XLogP3: 6.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 494.210661g/mol
• Monoisotopic Mass: 494.210661g/mol
• Topological Polar Surface Area: 63.8Ų
• Heavy Atom Count: 38
• Complexity: 660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 6.33960
• PSA: 63.83000